Phenol, m-(2-(phenethylamino)ethyl)-, hydrochloride
Description
Phenol, m-(2-(phenethylamino)ethyl)-, hydrochloride
Properties
CAS No. |
70045-20-4 |
|---|---|
Molecular Formula |
C16H20ClNO |
Molecular Weight |
277.79 g/mol |
IUPAC Name |
3-[2-(2-phenylethylamino)ethyl]phenol;hydrochloride |
InChI |
InChI=1S/C16H19NO.ClH/c18-16-8-4-7-15(13-16)10-12-17-11-9-14-5-2-1-3-6-14;/h1-8,13,17-18H,9-12H2;1H |
InChI Key |
WPZREYQPSVJQPY-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCNCCC2=CC(=CC=C2)O.Cl |
Canonical SMILES |
C1=CC=C(C=C1)CCNCCC2=CC(=CC=C2)O.Cl |
Appearance |
Solid powder |
Key on ui other cas no. |
70045-20-4 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Phenol, m-(2-(phenethylamino)ethyl)-, hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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